Cas no 1782530-95-3 (methyl 4-(fluoromethyl)piperidine-4-carboxylate)

• Product Name: methyl 4-(fluoromethyl)piperidine-4-carboxylate
• CAS No: 1782530-95-3
• MF: C₈H₁₄FNO₂
• MW: 175.200665950775
• CID: 5906885
• PubChem ID: 84075605
• Update Time: 2025-05-20

methyl 4-(fluoromethyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(fluoromethyl)piperidine-4-carboxylate
• EN300-1707914
• 1782530-95-3

• Inchi： 1S/C8H14FNO2/c1-12-7(11)8(6-9)2-4-10-5-3-8/h10H,2-6H2,1H3
• InChI Key： LLPIZGABBXJEJW-UHFFFAOYSA-N
• SMILES： FCC1(C(=O)OC)CCNCC1

Computed Properties

• Exact Mass: 175.10085685g/mol
• Monoisotopic Mass: 175.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 4-(fluoromethyl)piperidine-4-carboxylate

Introduction to Methyl 4-(fluoromethyl)piperidine-4-carboxylate (CAS No. 1782530-95-3)

Methyl 4-(fluoromethyl)piperidine-4-carboxylate, with the chemical formula C₈H₁₂FN₂O₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its fluoromethyl substituent and its piperidine core, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The CAS number 1782530-95-3 provides a unique identifier for this substance, ensuring precise classification and recognition within scientific literature and industrial applications.

The methyl 4-(fluoromethyl)piperidine-4-carboxylate moiety is particularly intriguing due to its structural versatility. The presence of a fluorine atom at the fourth position of the piperidine ring introduces unique electronic and steric properties, which can significantly influence the biological activity of the resulting derivatives. This feature has made it a focal point in medicinal chemistry research, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated piperidine derivatives due to their enhanced metabolic stability and improved binding affinity to biological targets. For instance, studies have demonstrated that compounds incorporating fluorine atoms often exhibit better pharmacokinetic profiles compared to their non-fluorinated counterparts. This has led to extensive exploration of methyl 4-(fluoromethyl)piperidine-4-carboxylate as a building block for drug discovery initiatives.

The synthesis of methyl 4-(fluoromethyl)piperidine-4-carboxylate typically involves multi-step organic reactions, often starting from commercially available precursors such as piperidine. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic routes are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of methyl 4-(fluoromethyl)piperidine-4-carboxylate is its role in the development of central nervous system (CNS) drugs. Piperidine derivatives are well-known for their potential as psychoactive substances, and the introduction of a fluoromethyl group can modulate their pharmacological effects. Recent research has highlighted its utility in the synthesis of novel antipsychotic and antidepressant agents, where fluorinated piperidines have shown promising results in preclinical studies.

The impact of fluorine substitution on biological activity has also been observed in other therapeutic areas. For example, fluorinated piperidine compounds have been explored as kinase inhibitors, where their ability to enhance binding interactions with target enzymes has led to the development of more effective anticancer agents. The versatility of methyl 4-(fluoromethyl)piperidine-4-carboxylate as a scaffold in these contexts underscores its importance in modern drug design.

In addition to its pharmaceutical applications, methyl 4-(fluoromethyl)piperidine-4-carboxylate has found utility in materials science and agrochemical research. Its unique structural features make it a valuable precursor for synthesizing advanced materials with specific functionalities. Furthermore, fluorinated piperidines have been investigated for their potential as crop protection agents, offering improved efficacy and environmental compatibility.

The ongoing research into methyl 4-(fluoromethyl)piperidine-4-carboxylate continues to uncover new possibilities for its application. Innovations in synthetic chemistry and computational modeling are enabling scientists to design more sophisticated derivatives with tailored properties. These advancements are not only expanding our understanding of fluorinated heterocycles but also paving the way for next-generation therapeutics.

As our knowledge of molecular interactions grows, so does the demand for high-quality intermediates like methyl 4-(fluoromethyl)piperidine-4-carboxylate. The precision and reliability required for these compounds are essential for ensuring the success of drug development programs. Consequently, manufacturers specializing in fine chemicals must adhere to rigorous quality control standards to meet the needs of the pharmaceutical industry.

In conclusion, methyl 4-(fluoromethyl)piperidine-4-carboxylate (CAS No. 1782530-95-3) represents a cornerstone in modern chemical synthesis and drug discovery. Its unique structural attributes and broad applicability make it an indispensable tool for researchers across various disciplines. As scientific understanding progresses, this compound will undoubtedly continue to play a pivotal role in shaping the future of medicine and materials science.